N-(3,4-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide

Specification

• CAS No.: 617698-39-2
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide
• Standard InChI: InChI=1S/C23H21N3O3S2/c1-4-25-22(29)20(31-23(25)30)19-16-7-5-6-8-17(16)26(21(19)28)12-18(27)24-15-10-9-13(2)14(3)11-15/h5-11H,4,12H2,1-3H3,(H,24,27)/b20-19-
• Standard InChI Key: CGIUQNIUXWVMAR-VXPUYCOJSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC(=C(C=C4)C)C)/SC1=S
• Canonical SMILES: CCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC(=C(C=C4)C)C)SC1=S

Introduction

N-(3,4-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide is a complex organic compound featuring a unique arrangement of functional groups, including a dimethylphenyl moiety, a thiazolidinone derivative, and an indole structure. This compound has a molecular formula of C23H21N3O3S2 and a molecular weight of approximately 451.6 g/mol.

Synthesis and Optimization

The synthesis of N-(3,4-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide involves multiple steps that require careful optimization of reaction conditions, such as temperature and solvent choice, to maximize yield and purity.

Biological Activity and Potential Applications

Preliminary studies suggest that this compound may exhibit therapeutic potential due to its complex molecular structure, which allows for diverse biological interactions. Further research is necessary to fully elucidate its mechanisms of action and potential therapeutic applications.

Safety and Hazards

According to the GHS classification, N-(3,4-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide is classified as harmful if swallowed and may cause long-lasting harmful effects to aquatic life.

Hazard Classification	Description	Precautions
Acute Tox. 4	Harmful if swallowed	Handle with care; avoid ingestion
Aquatic Chronic 4	May cause long-lasting harmful effects to aquatic life	Prevent release into the environment

Comparison with Related Compounds

This compound shares structural similarities with other compounds, such as N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide, which also features a dimethylphenyl group but with different positioning of the methyl groups. Variations in substituents can lead to differences in biological activities and applications.

Compound	Structural Features	Unique Aspects
N-(3,4-Dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide	Dimethylphenyl group at 3,4-position	Potential therapeutic applications
N-(2,5-Dimethylphenyl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide	Dimethylphenyl group at 2,5-position	Different biological activities due to methyl group positioning